Cas no 103724-57-8 (1-(4-Iodobutyl)cyclopentanecarboxylic acid, methyl ester)

• Product Name: 1-(4-Iodobutyl)cyclopentanecarboxylic acid, methyl ester
• CAS No: 103724-57-8
• MF: C₁₁H₁₉IO₂
• MW: 310.171836137772
• CID: 2863136
• Update Time: 2023-08-10

1-(4-Iodobutyl)cyclopentanecarboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Iodobutyl)cyclopentanecarboxylic acid, methyl ester

• Inchi： 1S/C11H19IO2/c1-14-10(13)11(6-2-3-7-11)8-4-5-9-12/h2-9H2,1H3
• InChI Key： GQWKIOYITZSRRU-UHFFFAOYSA-N
• SMILES： ICCCCC1(C(=O)OC)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 186
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3